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Compound of Interest

Compound Name: Pizotifen

Cat. No.: B1678498

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the interaction of Pizotifen with dopamine
and adrenergic receptors. Pizotifen, a benzocycloheptathiophene-based drug primarily used
for migraine prophylaxis, exhibits a complex pharmacological profile characterized by its
interaction with multiple receptor systems.[1][2] Understanding its engagement with
dopaminergic and adrenergic receptors is crucial for elucidating its full therapeutic potential and
side-effect profile. This document summarizes the available quantitative binding data, details
relevant experimental methodologies, and visualizes the associated signaling pathways.

Core Interaction Data

Pizotifen's affinity for various dopamine and adrenergic receptor subtypes has been
characterized primarily through in vitro binding assays. The following table summarizes the
available quantitative data, presenting the inhibition constants (Ki) which indicate the
concentration of Pizotifen required to occupy 50% of the receptors in the presence of a
radioligand. A lower Ki value signifies a higher binding affinity.
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Receptor Subtype Species Ki (nM) Reference

Dopamine Receptors

Dopamine D1 Human 3.5 [3]
Dopamine D2 Human 2.4 -87 [3]
Dopamine D4 Human 64 [3]
Dopamine D5 Human 50

Adrenergic Receptors

Alpha-1A (alA) Human 65
Alpha-1B (a1B) Human >10,000
Alpha-2A (02A) Human 660
Alpha-2B (a2B) Human 225
Alpha-2C (a2C) Human 390

Signaling Pathways

Pizotifen's interaction with dopamine and adrenergic receptors can modulate a variety of
intracellular signaling cascades. The following diagrams, generated using the DOT language,
illustrate the canonical signaling pathways for the receptor subtypes for which Pizotifen has
the highest affinity.

Dopamine Receptor Signaling

Dopamine receptors are classified into two main families: D1-like (D1 and D5) and D2-like (D2,
D3, and D4). Pizotifen demonstrates a notable affinity for both D1 and D2 receptors.
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Dopamine D1-like Receptor Signaling Pathway
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Dopamine D2-like Receptor Signaling Pathway

Adrenergic Receptor Signaling

Adrenergic receptors are also G protein-coupled receptors that are divided into o and 3
subtypes. Pizotifen interacts with both al and a2 adrenergic receptors.
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Alpha-1 Adrenergic Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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